Cas no 53871-27-5 (1-(3-fluorophenyl)-1H-pyrrole)

• Product Name: 1-(3-fluorophenyl)-1H-pyrrole
• CAS No: 53871-27-5
• MF: C₁₀H₈FN
• MW: 161.175625801086
• CID: 2855605
• PubChem ID: 4763720
• Update Time: 2025-08-05

1-(3-fluorophenyl)-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluorophenyl)-1H-pyrrole
• 1-(3-Fluorophenyl)pyrrole
• SCHEMBL7536022
• 53871-27-5
• CS-0453394
• AKOS000285858

• MDL： MFCD02665249
• Inchi： 1S/C10H8FN/c11-9-4-3-5-10(8-9)12-6-1-2-7-12/h1-8H
• InChI Key： MMILNBLSOHVLCJ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)N1C=CC=C1

Computed Properties

• Exact Mass: 161.06400
• Monoisotopic Mass: 161.064077422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 4.9Ų

Experimental Properties

• Boiling Point: 54℃/0.15mm
• Refractive Index: 1.5780
• PSA: 4.93000
• LogP: 2.61640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles